N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea
Overview
Description
N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea, also known as BPPU, is a chemical compound that has gained attention in the scientific community for its potential application in various research areas. BPPU is a urea derivative that has been synthesized and studied for its unique properties and potential benefits in scientific research.
Mechanism of Action
The mechanism of action of N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea is not fully understood, but it is believed to act as a modulator of various signaling pathways involved in cellular processes such as proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activity of certain enzymes and proteins, including cyclooxygenase-2 and nuclear factor-kappa B, which are involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells and induce apoptosis. In vivo studies have shown that this compound can reduce inflammation and oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea has several advantages for use in lab experiments, including its high purity and stability, and its ability to easily penetrate cell membranes. However, one limitation of this compound is its low solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea. One potential area of research is the development of new drugs based on the structure of this compound. Another area of research is the study of this compound in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various research areas.
Scientific Research Applications
N-(2-bromophenyl)-N'-(3,3-diphenylpropyl)urea has been extensively studied for its potential application in various research areas, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative disorders. In cancer research, this compound has been studied for its potential as a cancer chemopreventive agent. In drug development, this compound has been used as a scaffold for the design of new drugs with improved pharmacological properties.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(3,3-diphenylpropyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN2O/c23-20-13-7-8-14-21(20)25-22(26)24-16-15-19(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-14,19H,15-16H2,(H2,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXEIJKLIWKNSLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNC(=O)NC2=CC=CC=C2Br)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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